3-Isomangostin
3-Isomangostin
3-Isomangostin is a member of xanthones.
3-Isomangostin is a natural product found in Garcinia mangostana, Garcinia morella, and other organisms with data available.
3-Isomangostin is a natural product found in Garcinia mangostana, Garcinia morella, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
19275-46-8
VCID:
VC21038659
InChI:
InChI=1S/C24H26O6/c1-12(2)6-7-14-19-17(10-15(25)23(14)28-5)29-18-11-16-13(8-9-24(3,4)30-16)21(26)20(18)22(19)27/h6,10-11,25-26H,7-9H2,1-5H3
SMILES:
CC(=CCC1=C2C(=CC(=C1OC)O)OC3=CC4=C(CCC(O4)(C)C)C(=C3C2=O)O)C
Molecular Formula:
C24H26O6
Molecular Weight:
410.5 g/mol
3-Isomangostin
CAS No.: 19275-46-8
Cat. No.: VC21038659
Molecular Formula: C24H26O6
Molecular Weight: 410.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Isomangostin is a member of xanthones. 3-Isomangostin is a natural product found in Garcinia mangostana, Garcinia morella, and other organisms with data available. |
|---|---|
| CAS No. | 19275-46-8 |
| Molecular Formula | C24H26O6 |
| Molecular Weight | 410.5 g/mol |
| IUPAC Name | 5,9-dihydroxy-8-methoxy-2,2-dimethyl-7-(3-methylbut-2-enyl)-3,4-dihydropyrano[3,2-b]xanthen-6-one |
| Standard InChI | InChI=1S/C24H26O6/c1-12(2)6-7-14-19-17(10-15(25)23(14)28-5)29-18-11-16-13(8-9-24(3,4)30-16)21(26)20(18)22(19)27/h6,10-11,25-26H,7-9H2,1-5H3 |
| Standard InChI Key | KJCDBAVVDILRMP-UHFFFAOYSA-N |
| SMILES | CC(=CCC1=C2C(=CC(=C1OC)O)OC3=CC4=C(CCC(O4)(C)C)C(=C3C2=O)O)C |
| Canonical SMILES | CC(=CCC1=C(C(=CC2=C1C(=O)C3=C(C4=C(C=C3O2)OC(CC4)(C)C)O)O)OC)C |
| Melting Point | 155 - 160 °C |
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